Cas no 2168706-94-1 (4-(2-bromoethoxy)butan-2-one)

• Product Name: 4-(2-bromoethoxy)butan-2-one
• CAS No: 2168706-94-1
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• CID: 5940158
• PubChem ID: 132398464
• Update Time: 2025-10-21

4-(2-bromoethoxy)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(2-bromoethoxy)-
• 4-(2-bromoethoxy)butan-2-one
• 2168706-94-1
• starbld0040497
• EN300-1091676

• Inchi： 1S/C6H11BrO2/c1-6(8)2-4-9-5-3-7/h2-5H2,1H3
• InChI Key： MMONSBBJNWQXQS-UHFFFAOYSA-N
• SMILES： CC(=O)CCOCCBr

Computed Properties

• Exact Mass: 193.99424g/mol
• Monoisotopic Mass: 193.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 244.5±15.0 °C(Predicted)

Additional information on 4-(2-bromoethoxy)butan-2-one

4-(2-Bromoethoxy)Butan-2-One: A Comprehensive Overview

The compound 4-(2-bromoethoxy)butan-2-one, also identified by the CAS number 2168706-94-1, is a versatile organic molecule with significant applications in various fields of chemistry. This compound belongs to the class of ketones, specifically a butanone derivative, and its structure features a bromoethoxy group attached to the fourth carbon of the butanone backbone. The presence of the bromine atom in the ethoxy group introduces unique chemical properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 4-(2-bromoethoxy)butan-2-one as a key intermediate in organic synthesis. Its ability to undergo nucleophilic substitution reactions, particularly at the bromine atom, has made it a valuable precursor in the construction of complex molecules. For instance, researchers have utilized this compound to synthesize bioactive compounds with potential therapeutic applications. The ease with which this compound can be modified further underscores its importance in modern synthetic chemistry.

In terms of physical properties, 4-(2-bromoethoxy)butan-2-one exhibits a melting point of approximately 58°C and a boiling point around 135°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it suitable for various laboratory procedures. The compound's stability under normal storage conditions is another advantageous feature, contributing to its widespread use in both research and industrial settings.

The synthesis of 4-(2-bromoethoxy)butan-2-one typically involves a two-step process. The first step involves the preparation of 4-hydroxybutan-2-one through known methods such as the oxidation of 3-hydroxybutanone or via enolate chemistry. In the second step, bromoethanol is introduced as an electrophile, leading to the formation of the desired ether derivative. This straightforward synthetic route ensures that the compound can be produced efficiently on both laboratory and industrial scales.

One of the most promising areas of application for 4-(2-bromoethoxy)butan-2-one is in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with potential anti-inflammatory, antitumor, and antimicrobial properties. For example, recent studies have demonstrated that derivatives of this compound exhibit selective inhibition against certain enzymes involved in inflammatory pathways, suggesting their potential as leads for drug development.

In addition to its role in drug discovery, 4-(2-bromoethoxy)butan-2-one has found applications in materials science. Its ability to form stable ether linkages makes it useful in polymer chemistry, particularly in the synthesis of thermally stable polymers and advanced composites. Furthermore, its reactivity towards nucleophiles has been exploited in click chemistry approaches, enabling rapid assembly of complex molecular architectures.

The environmental impact of 4-(2-bromoethoxy)butan-2-one has also been a subject of recent investigations. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with complete mineralization occurring within 30 days under controlled laboratory settings. This suggests that its environmental footprint is relatively low compared to other similar compounds, making it a more sustainable choice for industrial applications.

In conclusion, 4-(2-bromoethoxy)butan-2-one, CAS number 2168706-94-1, stands out as a multifaceted organic compound with diverse applications across various disciplines. Its unique chemical properties, ease of synthesis, and compatibility with modern synthetic methodologies position it as an essential tool for researchers and industry professionals alike. As ongoing research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.